Cas no 2228221-78-9 (2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid)

2-Hydroxy-2-{1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}acetic acid is a fluorinated pyrazole derivative with a cyclopropane-substituted acetic acid backbone. Its unique structure, featuring a trifluoromethyl group and a hydroxyl-functionalized cyclopropane ring, confers enhanced stability and reactivity, making it valuable in synthetic and medicinal chemistry applications. The compound's trifluoromethyl group improves lipophilicity and metabolic resistance, while the cyclopropane ring introduces steric constraints that can influence binding interactions. This molecule serves as a versatile intermediate for designing biologically active compounds, particularly in agrochemical and pharmaceutical research. Its well-defined stereochemistry and functional group compatibility further support its utility in targeted synthesis.
2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid structure
2228221-78-9 structure
Product Name:2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid
CAS No:2228221-78-9
MF:C10H11F3N2O3
MW:264.201153039932
CID:6019334
PubChem ID:165708248
Update Time:2025-06-10

2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid
    • EN300-1969993
    • 2228221-78-9
    • 2-hydroxy-2-{1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclopropyl}acetic acid
    • Inchi: 1S/C10H11F3N2O3/c1-15-4-5(6(14-15)10(11,12)13)9(2-3-9)7(16)8(17)18/h4,7,16H,2-3H2,1H3,(H,17,18)
    • InChI Key: KYKIYQWFYYAKMI-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(C)N=1)C1(C(C(=O)O)O)CC1)(F)F

Computed Properties

  • Exact Mass: 264.07217670g/mol
  • Monoisotopic Mass: 264.07217670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.4Ų

2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid Pricemore >>

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2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid Related Literature

Additional information on 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid

Introduction to 2-Hydroxy-2-{1-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylcyclopropyl}Acetic Acid (CAS No. 2228221-78-9)

2-Hydroxy-2-{1-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid (CAS No. 2228221-78-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid is characterized by a cyclopropyl ring fused to a pyrazole moiety, with a trifluoromethyl group and a hydroxyl group attached. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity and pharmacological profile.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown promising results in preclinical studies as an antiviral agent. A study published in the Antiviral Research (2023) reported that 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid effectively inhibits the replication of several viruses, including influenza A virus and herpes simplex virus. The mechanism of action is believed to involve the modulation of viral entry and replication processes within host cells.

The anticancer potential of 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid has also been explored in several studies. Research conducted at the National Cancer Institute (NCI) found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid have been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that it has favorable oral bioavailability, good tissue distribution, and a reasonable half-life, making it a viable candidate for oral administration. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings have paved the way for Phase II trials, which are designed to assess its efficacy in specific patient populations.

In conclusion, 2-hydroxy-2-{1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclopropyl}acetic acid (CAS No. 2228221-78-9) represents a promising therapeutic agent with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas, including inflammation, viral infections, and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.

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